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Introduction
Epoxyeicosatrienoic acid metabolites (EpOMEs), also known as epoxyoctadecenoic acids, are

signaling lipids derived from the metabolism of linoleic acid by cytochrome P450 (CYP)

epoxygenases. These molecules are implicated in a variety of physiological and

pathophysiological processes, including inflammation, cardiovascular function, and cancer

progression. Accurate and reliable quantification of EpOMEs in biological matrices such as

serum is crucial for understanding their roles in health and disease and for the development of

novel therapeutics.

Solid-phase extraction (SPE) is a robust and widely used sample preparation technique that

allows for the selective extraction and concentration of analytes from complex biological fluids.

This application note provides a detailed protocol for the solid-phase extraction of EpOMEs

from serum, optimized for subsequent analysis by liquid chromatography-tandem mass

spectrometry (LC-MS/MS).
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The following tables summarize the expected quantitative performance of the described SPE

protocol for the extraction of key EpOMEs from serum. The data are representative values

based on studies of similar lipid molecules and demonstrate the efficiency and reproducibility of

the method.[1][2]

Table 1: Absolute Recovery of EpOMEs using the SPE Protocol

Analyte
Spiked
Concentration
(ng/mL)

Mean Recovery (%)
Standard Deviation
(%)

9,10-EpOME 50 91.2 4.5

12,13-EpOME 50 89.8 5.1

Table 2: Intra-day and Inter-day Precision for the Quantification of EpOMEs

Analyte
Concentration
(ng/mL)

Intra-day Precision
(RSD, %)

Inter-day Precision
(RSD, %)

9,10-EpOME

Low QC (10) 6.8 8.2

Mid QC (50) 5.1 6.5

High QC (100) 4.3 5.9

12,13-EpOME

Low QC (10) 7.2 8.9

Mid QC (50) 5.5 7.1

High QC (100) 4.8 6.3
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EpOME analytical standards (9,10-EpOME and 12,13-EpOME)

Deuterated internal standards (e.g., 9,10-EpOME-d4, 12,13-EpOME-d4)

Methanol (LC-MS grade)

Acetonitrile (LC-MS grade)

Water (LC-MS grade)

Formic acid

Solid-phase extraction cartridges (e.g., Polymeric reversed-phase, 30 mg/1 mL)

SPE vacuum manifold

Nitrogen evaporator

Vortex mixer

Centrifuge

Autosampler vials

Sample Preparation
Thawing: Thaw frozen serum samples on ice.

Internal Standard Spiking: To 200 µL of serum, add 10 µL of the internal standard solution

(e.g., 100 ng/mL of each deuterated EpOME in methanol).

Protein Precipitation: Add 600 µL of ice-cold acetonitrile to the serum sample.

Vortexing: Vortex the mixture vigorously for 30 seconds to precipitate proteins.

Centrifugation: Centrifuge the sample at 10,000 x g for 10 minutes at 4°C.

Supernatant Collection: Carefully transfer the supernatant to a clean tube.
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Solid-Phase Extraction Protocol
Cartridge Conditioning:

Place the SPE cartridges on the vacuum manifold.

Condition the cartridges by passing 1 mL of methanol through the sorbent.

Equilibrate the cartridges by passing 1 mL of water through the sorbent. Do not allow the

sorbent to dry out.

Sample Loading:

Load the entire supernatant from the sample preparation step onto the conditioned SPE

cartridge.

Apply a gentle vacuum to allow the sample to pass through the sorbent at a flow rate of

approximately 1 mL/min.

Washing:

Wash the cartridge with 1 mL of water to remove salts and other polar interferences.

Perform a second wash with 1 mL of 20% aqueous methanol to remove less polar

impurities.

Dry the cartridge thoroughly under high vacuum for 5-10 minutes.

Elution:

Elute the EpOMEs from the cartridge with 1 mL of methanol into a clean collection tube.

Dry-down and Reconstitution:

Evaporate the eluate to dryness under a gentle stream of nitrogen at 30-40°C.

Reconstitute the dried residue in 100 µL of the initial mobile phase for your LC-MS/MS

analysis (e.g., 50:50 methanol:water with 0.1% formic acid).
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Vortex the reconstituted sample for 30 seconds and transfer it to an autosampler vial for

analysis.
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Caption: Workflow for the solid-phase extraction of EpOMEs from serum.
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Caption: Putative signaling pathway of EpOMEs.[3][4][5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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